Cas no 1780188-39-7 (6-fluoro-2,3-dimethoxybenzene-1-sulfonyl chloride)

• Product Name: 6-fluoro-2,3-dimethoxybenzene-1-sulfonyl chloride
• CAS No: 1780188-39-7
• MF: C₈H₈ClFO₄S
• MW: 254.663124084473
• MDL: MFCD28536416
• CID: 4613427
• PubChem ID: 84708314
• Update Time: 2025-06-09

6-fluoro-2,3-dimethoxybenzene-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonyl chloride, 6-fluoro-2,3-dimethoxy-
• HE-CHEMICAL 0405585
• 6-fluoro-2,3-dimethoxybenzene-1-sulfonyl chloride

• MDL： MFCD28536416
• Inchi： 1S/C8H8ClFO4S/c1-13-6-4-3-5(10)8(7(6)14-2)15(9,11)12/h3-4H,1-2H3
• InChI Key： VDLDVCVWWUEWPF-UHFFFAOYSA-N
• SMILES： C1(S(Cl)(=O)=O)=C(F)C=CC(OC)=C1OC

Additional information on 6-fluoro-2,3-dimethoxybenzene-1-sulfonyl chloride

Recent Advances in the Application of 6-Fluoro-2,3-dimethoxybenzene-1-sulfonyl Chloride (CAS: 1780188-39-7) in Chemical Biology and Pharmaceutical Research

6-Fluoro-2,3-dimethoxybenzene-1-sulfonyl chloride (CAS: 1780188-39-7) has emerged as a critical reagent in chemical biology and pharmaceutical research due to its versatile reactivity and potential applications in drug discovery. This sulfonyl chloride derivative is particularly valued for its role as a sulfonylation agent, enabling the modification of biomolecules and small-molecule compounds. Recent studies have highlighted its utility in the synthesis of sulfonamide-based inhibitors, which are increasingly important in targeting various enzymes and receptors implicated in disease pathways.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of 6-fluoro-2,3-dimethoxybenzene-1-sulfonyl chloride in the development of novel kinase inhibitors. The researchers utilized this compound to introduce a sulfonamide moiety into a lead compound, significantly enhancing its binding affinity and selectivity for the target kinase. The study reported a 5-fold improvement in inhibitory activity compared to the non-sulfonylated analog, underscoring the importance of this reagent in structure-activity relationship (SAR) optimization.

In addition to its role in small-molecule drug discovery, 6-fluoro-2,3-dimethoxybenzene-1-sulfonyl chloride has found applications in chemical proteomics. A recent Nature Chemical Biology paper described its use in the design of activity-based probes (ABPs) for profiling sulfohydrolase enzymes. The fluorine atom at the 6-position was shown to improve the electrophilicity of the sulfonyl chloride group, facilitating more efficient labeling of active-site residues. This advancement has opened new avenues for studying enzyme function and identifying potential drug targets in complex biological systems.

The synthetic utility of this compound has also been expanded through recent methodological developments. A 2024 Organic Letters publication reported a mild, metal-free protocol for the sulfonylation of heteroarenes using 6-fluoro-2,3-dimethoxybenzene-1-sulfonyl chloride. The method demonstrated excellent functional group tolerance and regioselectivity, providing access to previously challenging sulfonylated heterocycles that are prevalent in pharmaceutical compounds. This technical advance addresses a long-standing limitation in medicinal chemistry synthesis.

From a safety and handling perspective, recent studies have provided important insights into the stability and storage conditions of 6-fluoro-2,3-dimethoxybenzene-1-sulfonyl chloride. While highly reactive, proper handling under anhydrous conditions at low temperatures (-20°C) has been shown to maintain its reactivity for extended periods. These practical considerations are crucial for researchers working with this valuable but sensitive reagent in drug discovery programs.

Looking forward, the unique properties of 6-fluoro-2,3-dimethoxybenzene-1-sulfonyl chloride position it as a key building block for future developments in targeted covalent inhibitors and chemical biology tools. Its combination of fluorine substitution and methoxy groups offers a balance of reactivity and stability that is difficult to achieve with other sulfonylating agents. As research continues to explore its applications, this compound (CAS: 1780188-39-7) is expected to play an increasingly important role in pharmaceutical innovation.